Cas no 286-59-9 (4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI))

• Product Name: 4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI)
• CAS No: 286-59-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 278640
• PubChem ID: 300987
• Update Time: 2025-04-19

4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI)
• 4-Oxatricyclo[5.2.0.03,5]nonane
• AC1L6XG3
• CTK1A5928
• endo-Bicyclo[4.2.0]octen(3)-epoxid
• endo-Bicyclo< 4.2.0> octen(3)-epoxid
• exo-Bicyclo< 2.4.0> octen(3)-epoxid
• NSC176917
• NSC-176917
• DTXSID70306480
• 286-59-9
• 4-Oxatricyclo[5.2.0.0~3,5~]nonane

• Inchi： 1S/C8H12O/c1-2-6-4-8-7(9-8)3-5(1)6/h5-8H,1-4H2
• InChI Key： RRUHFBZLRWSYNJ-UHFFFAOYSA-N
• SMILES： O1C2CC3CCC3CC12

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53
• LogP: 1.57380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes